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Environmental Risk Assessment Overview

The table below summarizes the key findings from the environmental risk assessment of Bixafen,

highlighting both the regulatory conclusions and ecotoxicological concerns.

Assessment Area Key Findings & Conclusions Supporting Data / Experimental Evidence

| Soil Organism Risk (Earthworms) | Acceptable long-term risk concluded for earthworms in cereal fields

under realistic conditions [1]. | • Laboratory Test: A Tier 1 lab reproduction study with Eisenia fetida

indicated a potential risk [1]. • Field Validation: A 2.5-year field study showed no unacceptable long-term

effects on natural earthworm populations, even at 3x the recommended field rate [1]. • Exposure

Monitoring: A multi-year program (2017-2019) at 10 German field sites showed that modeled Predicted

Environmental Concentrations (PEC~soil~) were conservative compared to measured concentrations [1]. | |

Aquatic Organism Risk | High toxicity to aquatic life, particularly fish [2] [3]. | • Acute Toxicity: 96-h

LC~50~ for rainbow trout and blackhead minnow is 0.095 mg/L and 0.105 mg/L, respectively [2]. •

Developmental Toxicity (Zebrafish): Exposure causes cardiovascular defects, retinal deformities

(microphthalmia), delayed hatching, and induction of oxidative stress [2] [4]. | | Environmental Fate | High

persistence in soil, with potential for accumulation [1] [3]. | • Persistence: Soil dissipation half-lives

(DT~50~) range from 30.6 to 1235 days under field conditions, classifying it as very persistent [1] [3]. •
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Mobility & Degradation: Low aqueous solubility (0.49 mg/L at 20°C) and high octanol-water partition

coefficient (Log P = 3.3), suggesting low leaching potential. It decomposes before boiling [3]. | | Human

Health & Metabolites | Tolerances established for residues on various crops [5]. Concerns exist regarding a

metabolite [6]. | • Metabolite M44: The Norwegian Scientific Committee concluded that malformations

observed in rabbits exposed to metabolite M44 were treatment-related, though it was considered non-

genotoxic based on an in vivo study [6]. |

Detailed Experimental Protocols

To help you evaluate the quality of the supporting data, here are the methodologies for key experiments cited

in the risk assessment.

Earthworm Field Study [1]

Objective: To determine long-term effects on natural earthworm communities under realistic

field conditions.
Test Substance: Bixafen, applied as the end-use product Skyway XPro.

Design & Duration: A 2.5-year field trial. The application rate exceeded the maximum
recommended field rate by a factor of 3.

Endpoint Measured: Population-level effects on natural earthworm communities.
Result: No unacceptable long-term effects were observed, demonstrating that the potential risk

identified in standard lab tests was not realized in the field.

Zebrafish Embryo Toxicity Assay [2]

Objective: To investigate the developmental and cardiovascular toxicity of Bixafen.
Test Organism: Wild-type and transgenic zebrafish (Danio rerio) embryos.

Exposure: Embryos were exposed to a concentration gradient of Bixafen (0.05, 0.1, 0.2, 0.4,
and 0.8 μM) after fertilization.

Endpoint Measured: Survival rate, hatching rate, malformation rate, cardiac morphology and
function, red blood cell flow, oxidative stress levels, and apoptosis in the retina.

Analytical Methods: Microscopic observation, RNA sequencing to analyze gene expression
related to cardiac function and oxidative phosphorylation.

Mechanism of Action and Toxicity Pathway
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The following diagram illustrates the proposed mechanism of Bixafen's toxicity in aquatic organisms like

zebrafish, based on the research findings [2].
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Summary and Comparative Perspective

Regulatory Validation for Soil Organisms: The risk assessment for earthworms demonstrates a
case where higher-tier field studies were crucial for validating and refining the initial risk identified in

laboratory tests. The multi-year monitoring confirmed that regulatory exposure models are sufficiently
conservative [1].

Major Concern for Aquatic Systems: The primary environmental risk of Bixafen is its high toxicity
and potential to cause severe developmental defects in aquatic life. Its environmental

persistence amplifies this concern [2] [3] [4].
Comparative Data Gap: The search results lack extensive head-to-head experimental comparisons

of Bixafen's performance and environmental profile against other SDHI fungicides or fungicides from
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different classes (e.g., triazoles, strobilurins). A comprehensive comparative guide would require more

data on alternatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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